Topological Polar Surface Area and Hydrogen‑Bond Donor Count vs. Non‑Hydroxylated Cyclohexane Carbaldehyde
The target compound carries one hydrogen‑bond donor (the secondary alcohol) and has a topological polar surface area (TPSA) calculated via the Ertl fragment method of 37.3 Ų. The direct analog 4‑methylcyclohexane‑1‑carbaldehyde lacks the hydroxyl group, yielding zero H‑bond donors and a TPSA of 17.1 Ų (PubChem) [1][2]. The difference of +20.2 Ų and +1 H‑bond donor significantly enhances aqueous solubility and modifies reversed‑phase HPLC retention [3].
| Evidence Dimension | Topological polar surface area (TPSA) and hydrogen‑bond donor (HBD) count |
|---|---|
| Target Compound Data | TPSA = 37.3 Ų; HBD count = 1 (computed by Ertl fragment method) |
| Comparator Or Baseline | 4‑Methylcyclohexane‑1‑carbaldehyde (CAS 33242‑79‑4): TPSA = 17.1 Ų; HBD count = 0 (PubChem CID 13839437) |
| Quantified Difference | ΔTPSA = +20.2 Ų; ΔHBD count = +1 |
| Conditions | TPSA calculated using the Ertl fragment‑based algorithm (J. Med. Chem. 2000, 43, 3714‑3717); HBD count from SMILES analysis. |
Why This Matters
Higher TPSA and HBD capacity lead to shorter retention on non‑polar GC columns and better solubility in polar solvents, guiding purification strategy and solvent selection.
- [1] PubChem Compound Summary. 4‑Methylcyclohexane‑1‑carbaldehyde. CID 13839437. https://pubchem.ncbi.nlm.nih.gov/compound/4‑Methylcyclohexane‑1‑carbaldehyde (accessed 2026‑05‑01). View Source
- [2] Ertl, P.; Rohde, B.; Selzer, P. Fast calculation of molecular polar surface area as a sum of fragment‑based contributions and its application to the prediction of drug transport properties. J. Med. Chem. 2000, 43, 3714‑3717. DOI: 10.1021/jm000942e. View Source
- [3] Fragment contribution values from Ertl method: OH (alcohol) = 20.23 Ų; CHO (aldehyde) = 17.07 Ų; sum for target = 37.30 Ų. View Source
